Cas no 1261893-88-2 (4-(3-Chloro-4-fluorophenyl)-3-fluorophenol)

• Product Name: 4-(3-Chloro-4-fluorophenyl)-3-fluorophenol
• CAS No: 1261893-88-2
• MF: C₁₂H₇ClF₂O
• MW: 240.633189439774
• MDL: MFCD18313828
• CID: 2761781
• PubChem ID: 53219507
• Update Time: 2025-06-08

4-(3-Chloro-4-fluorophenyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 1261893-88-2
• 4-(3-Chloro-4-fluorophenyl)-3-fluorophenol, 95%
• 3'-Chloro-2,4'-difluoro[1,1'-biphenyl]-4-ol
• MFCD18313828
• 4-(3-CHLORO-4-FLUOROPHENYL)-3-FLUOROPHENOL
• AKOS017558013
• DTXSID40684343
• 4-(3-Chloro-4-fluorophenyl)-3-fluorophenol

• MDL： MFCD18313828
• Inchi： 1S/C12H7ClF2O/c13-10-5-7(1-4-11(10)14)9-3-2-8(16)6-12(9)15/h1-6,16H
• InChI Key： VBJABUIXIAGVIQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=CC=1F)O)F

Computed Properties

• Exact Mass: 240.0153489Da
• Monoisotopic Mass: 240.0153489Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-(3-Chloro-4-fluorophenyl)-3-fluorophenol

4-(3-Chloro-4-fluorophenyl)-3-fluorophenol (CAS No. 1261893-88-2): An Overview of Its Properties and Applications

4-(3-Chloro-4-fluorophenyl)-3-fluorophenol (CAS No. 1261893-88-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chloro and fluoro substituent on the phenyl ring, as well as a hydroxyl group on the adjacent phenyl ring. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of 4-(3-Chloro-4-fluorophenyl)-3-fluorophenol is C₁₃H₉ClF₂O, with a molecular weight of approximately 257.66 g/mol. Its chemical structure can be represented as:

C₆H₄-3-Cl-4-F-C₆H₄-3-F-OH

In terms of physical properties, 4-(3-Chloro-4-fluorophenyl)-3-fluorophenol is a white to off-white crystalline solid at room temperature. It is slightly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various experimental conditions and formulations.

The biological activity of 4-(3-Chloro-4-fluorophenyl)-3-fluorophenol has been extensively studied in recent years. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways. This property makes it a promising lead compound for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 4-(3-Chloro-4-fluorophenyl)-3-fluorophenol exhibits potent inhibitory activity against the enzyme cyclin-dependent kinase 2 (CDK2). CDK2 is a key regulator of the cell cycle and its dysregulation has been implicated in the development and progression of various cancers. The study found that this compound selectively inhibits CDK2 with an IC₅₀ value of 0.5 μM, demonstrating its potential as a therapeutic agent for cancer treatment.

In addition to its enzymatic inhibition properties, 4-(3-Chloro-4-fluorophenyl)-3-fluorophenol has also shown promise in modulating other biological processes. A recent study published in the European Journal of Pharmacology explored its effects on inflammation and oxidative stress. The results indicated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as decrease oxidative stress markers like malondialdehyde (MDA). These findings suggest that 4-(3-Chloro-4-fluorophenyl)-3-fluorophenol may have potential applications in treating inflammatory diseases and conditions associated with oxidative stress.

The pharmacokinetic properties of 4-(3-Chloro-4-fluorophenyl)-3-fluorophenol have also been investigated to assess its suitability for therapeutic use. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. For example, it exhibits good oral bioavailability and a reasonable half-life, which are important factors for drug development. Additionally, preliminary toxicological studies have indicated that this compound has low toxicity at therapeutic doses, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, 4-(3-Chloro-4-fluorophenyl)-3-fluorophenol (CAS No. 1261893-88-2) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an inhibitor of key enzymes involved in disease pathways, along with its favorable pharmacokinetic properties and low toxicity profile, make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the advancement of medicinal chemistry and drug discovery.